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Compound of Interest

Compound Name: Gallacetophenone

Cat. No.: B154301 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

research, the responsible management of chemical waste is a critical component of ensuring a

safe and compliant operational environment. Gallacetophenone, a derivative of pyrogallol,

requires careful handling and adherence to specific disposal protocols to mitigate risks to

personnel and the environment. This guide provides essential, step-by-step information for the

proper disposal of gallacetophenone.

Key Hazard and Property Data of Gallacetophenone
Understanding the intrinsic properties and hazards of gallacetophenone is the first step

toward safe handling and disposal. The following table summarizes key quantitative data for

easy reference.
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Property Data

Molecular Formula C₈H₈O₄[1]

Molar Mass 168.15 g/mol [1]

Melting Point 171 to 172 °C (340 to 342 °F; 444 to 445 K)[2]

Appearance Yellow Powder[3]

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1][4]

Incompatibilities Strong oxidizing agents[5]

Experimental Protocol for Disposal
The recommended method for the disposal of gallacetophenone is through a licensed

hazardous waste disposal service.[5] In-laboratory treatment or neutralization is generally not

advised without specific institutional approval and established protocols. The following

procedure outlines the standard steps for preparing gallacetophenone waste for collection.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.[3][6]

Designated and compatible hazardous waste container with a leak-proof, screw-on cap.[7]

Hazardous waste tag.[7][8]

Procedure:

Container Selection and Preparation:

Select a container that is chemically compatible with gallacetophenone. Plastic

containers are often preferred over glass for hazardous waste when compatibility is not an

issue.[8]
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Ensure the container is in good condition, free from leaks or rust.[9]

If reusing a container, ensure it has been triple-rinsed, with the first rinsate collected as

hazardous waste.[5][9] The container must be relabeled appropriately.[9]

Waste Collection:

For solid gallacetophenone, carefully transfer the waste into the designated container,

avoiding dust formation.[3][6]

If dealing with chemically contaminated lab trash (e.g., gloves, absorbent paper), double-

bag the waste in clear plastic bags to allow for visual inspection.[7]

For solutions of gallacetophenone, do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[5]

Always keep the waste container closed except when adding waste.[7][9]

Labeling:

Attach a hazardous waste tag to the container.[7][8]

The tag must include:

The full chemical name: "Gallacetophenone". Abbreviations are not permitted.[8]

The quantity of the waste.

The date of waste generation.[8]

The place of origin (e.g., department, room number).[8]

The name and contact information of the principal investigator.[8]

A clear indication of the hazards (e.g., "Irritant").[5][8]

The words "Hazardous Waste".[8]

Storage:
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Store the sealed and labeled container in a designated hazardous waste storage area.[7]

Utilize secondary containment, such as a lab tray, to capture any potential spills or leaks.

The secondary container must be able to hold 110% of the volume of the primary

container.[7]

Segregate the gallacetophenone waste from incompatible materials, particularly strong

oxidizing agents.[5][7]

Disposal Request:

Submit a hazardous waste collection request to your institution's EHS office.[7][8] All

chemical waste is regulated by agencies such as the Environmental Protection Agency

(EPA) and must be managed through the appropriate channels.[8][10]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of gallacetophenone
waste.
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Caption: Logical workflow for the proper disposal of gallacetophenone.
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Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Remove

all sources of ignition.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Containment: Wearing appropriate PPE, contain the spill to prevent it from spreading or

entering drains.[6]

Clean-up: For solid spills, carefully collect the material and place it in a suitable, closed

container for disposal.[6] Avoid actions that could generate dust.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's EHS office.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of gallacetophenone, fostering a culture of safety and environmental responsibility.

Always consult your institution's specific guidelines and the most recent Safety Data Sheet

(SDS) for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Aminoacetophenone_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/234-trihydroxyacetophenone-pid_Seven41782.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b154301#gallacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b154301#gallacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b154301#gallacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b154301#gallacetophenone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

